Cas no 2229570-45-8 (5-(pentan-3-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(pentan-3-yl)-1,2-oxazol-4-amine
• CAS No: 2229570-45-8
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 6264950
• PubChem ID: 165853936
• Update Time: 2025-05-24

5-(pentan-3-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(pentan-3-yl)-1,2-oxazol-4-amine
• EN300-1805598
• 2229570-45-8

• Inchi： 1S/C8H14N2O/c1-3-6(4-2)8-7(9)5-10-11-8/h5-6H,3-4,9H2,1-2H3
• InChI Key： PKNNSTMRUBFTEG-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C(CC)CC

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52Ų

Additional information on 5-(pentan-3-yl)-1,2-oxazol-4-amine

Comprehensive Overview of 5-(pentan-3-yl)-1,2-oxazol-4-amine (CAS No. 2229570-45-8): Properties, Applications, and Industry Insights

The compound 5-(pentan-3-yl)-1,2-oxazol-4-amine (CAS No. 2229570-45-8) is a specialized organic molecule featuring a unique oxazole core structure. This heterocyclic compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for bioactive molecules. The presence of both an amine functional group and a branched alkyl chain (pentan-3-yl) contributes to its distinct physicochemical properties, making it valuable for targeted synthesis.

In recent years, the demand for heterocyclic compounds like 5-(pentan-3-yl)-1,2-oxazol-4-amine has surged, driven by advancements in drug discovery and material science. Researchers frequently search for "oxazole derivatives in medicinal chemistry" or "CAS 2229570-45-8 applications," reflecting its relevance in developing kinase inhibitors and antimicrobial agents. Its balanced lipophilicity, attributed to the pentan-3-yl substituent, enhances membrane permeability—a critical factor in optimizing drug candidates.

The synthesis of 5-(pentan-3-yl)-1,2-oxazol-4-amine typically involves cyclization reactions of precursor nitriles or through multi-component condensations. Industry professionals often inquire about "scalable synthesis of oxazol-4-amines" or "CAS 2229570-45-8 suppliers," highlighting its commercial importance. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity (>98%), a key requirement for regulatory compliance in pharmaceutical applications.

Beyond pharmaceuticals, this compound’s oxazole-amine scaffold shows promise in agrochemicals, particularly in designing eco-friendly pesticides. Searches like "oxazole-based crop protection agents" align with global trends toward sustainable agriculture. Additionally, its thermal stability makes it a candidate for advanced materials, such as organic semiconductors or corrosion inhibitors, addressing queries like "CAS 2229570-45-8 in material science."

Regulatory and safety profiles of 5-(pentan-3-yl)-1,2-oxazol-4-amine are rigorously documented, with data available on REACH compliance and OECD guidelines. Environmental persistence and biodegradability studies (e.g., "oxazole amine environmental impact") further support its responsible use. As research expands, this compound continues to bridge gaps between academic innovation and industrial scalability, answering pressing questions in green chemistry and precision synthesis.